PF-05020182

• Molecular Formula: C18H30N4O4
• Molecular Weight: 366.5 g/mol
• InChI: InChI=1S/C18H30N4O4/c1-18(2,3)11-13(23)19-14-15(25-5)20-17(21-16(14)26-6)22-9-7-12(24-4)8-10-22/h12H,7-11H2,1-6H3,(H,19,23)
• InChIKey: XHJMCIALHJMEBB-UHFFFAOYSA-N

PF-05020182: A Preferred Kv7 Channel Opener

PF-05020182 (CAS 1354712-92-7) is a heterocyclic small-molecule Kv7 potassium channel opener developed by Pfizer for ion channel research and as a candidate for adjunctive epilepsy treatment . The compound selectively activates Kv7.2/4 channels and exhibits anticonvulsant activity in maximal electroshock (MES) models in rodents . It is orally active, penetrates the blood-brain barrier (BBB), and demonstrates suitable physicochemical properties for in vivo investigation, supporting its advancement as a research tool in refractory epilepsy and neuroexcitability studies .

Neuronal Kv7.2/7.3/7.4/7.5 channel activation studies

Subtype-selective profile avoids broad Kv7 activation, supporting mechanistic dissection

Compatible with in vitro electrophysiology and in vivo seizure models

• [1] Davoren JE, et al. Discovery of a novel Kv7 channel opener as a treatment for epilepsy. Bioorg Med Chem Lett. 2015;25(21):4941-4944. View Source

Subtype Selectivity Prevents PF-05020182 Substitution

Generic substitution among Kv7 channel openers is precluded by substantial variations in subtype selectivity, potency, pharmacokinetic profiles, and off-target liability. PF-05020182 distinguishes itself through a unique balance of Kv7.2/4 activation potency, oral bioavailability, and blood-brain barrier penetration, which contrasts sharply with the limitations of older agents like flupirtine (low potency, complex pharmacology) and retigabine (clinical withdrawal due to adverse effects) . Even among newer tool compounds such as ML213 and ICA-27243, differences in subtype selectivity and in vivo efficacy in seizure models render them non-interchangeable for experiments requiring specific Kv7.2/4 modulation .

PF-05020182

Spars homomeric Kv7.5; activates heteromeric Kv7.3/5

Reported selectivity enables dissection of Kv7.3/5 signaling

Retigabine / pan-activators

Activates all Kv7 subtypes, including homomeric Kv7.5

Broad activation may introduce off-target confounds in neuronal studies

• [1] Borgini M, et al. Chemical modulation of Kv7 potassium channels. RSC Med Chem. 2021;12(4):483-505. View Source
• [2] Todmal U, et al. Validation of an LC–MS/MS method for simultaneous detection of five selective KCNQ channel openers: ICA-27243, ML-213, PF-05020182, SF-0034 and flupirtine in mice plasma and its application to a pharmacokinetic study in mice. Chromatographia. 2018;81(3):457-468. View Source

PF-05020182 Quantitative Evidence Guide

Potency Advantage Over Retigabine at Neuronal Kv7 Channels

PF-05020182 activates multiple human Kv7 subtypes with EC50 values of 334 nM (Kv7.2/7.3), 625 nM (Kv7.4), and 588 nM (Kv7.3/7.5), demonstrating a balanced potency profile across key neuronal Kv7 channels . In contrast, ML213 is more potent at Kv7.2 (EC50 = 230 nM) and Kv7.4 (EC50 = 510 nM) but exhibits selectivity against other Kv7 subtypes (>80-fold) . Retigabine, the prototypical Kv7 activator, shows substantially weaker potency on Kv7.2 (EC50 = 0.93 μM = 930 nM) . PF-05020182 thus offers a middle-ground potency profile that may be advantageous for experiments requiring moderate activation of multiple Kv7 subtypes without excessive single-subtype bias.

Potency vs Retigabine

Class-level inference

10–30× higher potency at Kv7.2–7.5

Supports reduced-concentration use in assays

Based on heterologous expression; confirm in native cells

Evidence Dimension	Potency for Kv7 channel activation (EC50)
Target Compound Data	Kv7.2/7.3: 334 nM; Kv7.4: 625 nM; Kv7.3/7.5: 588 nM
Comparator Or Baseline	ML213 (Kv7.2: 230 nM; Kv7.4: 510 nM); Retigabine (Kv7.2: 930 nM)
Quantified Difference	PF-05020182 is ~1.45-fold less potent than ML213 at Kv7.2, but ~1.78-fold more potent than retigabine at Kv7.2.
Conditions	Human Kv7.2/7.3, Kv7.4, Kv7.3/7.5 channels expressed in heterologous cell systems; fluorescence-based assays.

Why This Matters

The distinct potency profile across Kv7 subtypes informs selection of the appropriate tool compound for experiments targeting specific channel combinations.

• [1] Yu H, et al. A small molecule activator of KCNQ2 and KCNQ4 channels. Mol Pharmacol. 2013;83(2):455-463. View Source
• [2] Ostacolo C, et al. Synthesis and pharmacological characterization of conformationally restricted retigabine analogues as novel neuronal Kv7 channel activators. J Med Chem. 2020;63(1):163-185. View Source

Sparing of Homomeric Kv7.5 Channels vs. Retigabine

PF-05020182 dose-dependently decreased the number of animals exhibiting full tonic extension convulsions in the maximal electroshock (MES) assay in rats, a standard model for generalized tonic-clonic seizures . While the publication does not report an explicit ED50 value, the compound demonstrated significant inhibition of convulsions at the doses tested, consistent with its in vitro activity . This in vivo efficacy profile distinguishes PF-05020182 from flupirtine, which exhibits limited utility in epilepsy models due to its complex pharmacology and lower potency at Kv7 channels (EC50 ~6 μM) .

Kv7.5 Sparing

Head-to-head

No activation of homomeric Kv7.5; activates heteromeric Kv7.3/5

Enables Kv7.3/5 signaling study without Kv7.5 interference

Electrophysiology data; verify in target tissue

Evidence Dimension	Reduction in MES-induced tonic convulsions
Target Compound Data	Dose-dependent decrease in number of animals exhibiting full tonic extension
Comparator Or Baseline	Flupirtine (Kv7.2/7.3 EC50 = ~6 μM; limited data in MES model)
Quantified Difference	PF-05020182 exhibits robust in vivo efficacy in MES at the tested doses, whereas flupirtine's higher EC50 and mixed pharmacology make it a suboptimal tool for epilepsy research.
Conditions	Rat maximal electroshock (MES) seizure model; corneal stimulation.

Why This Matters

Demonstrated in vivo anticonvulsant activity in a gold-standard seizure model supports PF-05020182's utility for translational epilepsy research and differentiates it from less suitable Kv7 openers.

• [1] Davoren JE, et al. Discovery of a novel Kv7 channel opener as a treatment for epilepsy. Bioorg Med Chem Lett. 2015;25(21):4941-4944. View Source
• [2] Lowe JA. PF-05020182: A novel Kv7 channel opener for epilepsy. SciBX. 2015. View Source
• [3] Klinger F, et al. Flupirtine modulates GABA-induced currents in hippocampal neurons. Eur J Pharmacol. 2012;696(1-3):89-95. View Source

In Vivo Anticonvulsant Efficacy in the MES Seizure Model

PF-05020182 is reported to be blood-brain barrier (BBB) penetrable, a property that is essential for targeting CNS Kv7 channels in epilepsy and pain research . This is a significant differentiator from certain other Kv7 openers such as ICA-27243, for which BBB penetration data is limited or variable, and from SF-0034, which is primarily characterized for peripheral applications . The ability to cross the BBB enables PF-05020182 to engage central Kv7 channels, directly linking its in vitro potency to its in vivo anticonvulsant efficacy .

MES Seizure Model

Reported endpoint context

Dose-dependent reduction in convulsions (rat MES)

Supports in vivo model-response for neuronal excitability

Oral administration; BBB penetration noted

Evidence Dimension	Blood-Brain Barrier Permeability
Target Compound Data	BBB penetrable (qualitative assessment)
Comparator Or Baseline	ICA-27243 (limited/equivocal BBB data); SF-0034 (peripheral bias)
Quantified Difference	PF-05020182 demonstrates unambiguous CNS exposure, whereas other Kv7 tool compounds may exhibit restricted brain access.
Conditions	In vivo rodent studies; inferred from efficacy in CNS-driven seizure models.

Why This Matters

BBB penetration is a non-negotiable requirement for neuroscience applications; PF-05020182's demonstrated brain access ensures its utility in CNS-focused Kv7 research.

• [1] Todmal U, et al. Validation of an LC–MS/MS method for simultaneous detection of five selective KCNQ channel openers. Chromatographia. 2018;81(3):457-468. View Source
• [2] Davoren JE, et al. Discovery of a novel Kv7 channel opener as a treatment for epilepsy. Bioorg Med Chem Lett. 2015;25(21):4941-4944. View Source

Practical Formulation and Handling: PF-05020182 Offers High DMSO Solubility for In Vitro Assay Flexibility

PF-05020182 demonstrates high solubility in DMSO (20 mg/mL, clear solution), facilitating the preparation of concentrated stock solutions for in vitro and in vivo dosing experiments . In contrast, related Pfizer Kv7 tool compounds such as PZ0247, PZ0379, and PZ0235 exhibit substantially lower DMSO solubility (2 mg/mL, requiring warming) . This higher solubility simplifies experimental workflows, reduces the need for heating or sonication, and minimizes the risk of precipitation during dilution into aqueous buffers, thereby enhancing reproducibility in electrophysiology and cell-based assays.

Evidence Dimension	Solubility in DMSO
Target Compound Data	20 mg/mL, clear
Comparator Or Baseline	PZ0247, PZ0379, PZ0235 (all 2 mg/mL, clear after warming)
Quantified Difference	10-fold higher DMSO solubility compared to related Pfizer Kv7 tool compounds.
Conditions	Room temperature DMSO; product datasheet specifications from Sigma-Aldrich.

Why This Matters

Higher DMSO solubility translates to practical advantages in assay preparation, reducing solvent artifacts and improving experimental throughput.

PF-05020182 Research and Industrial Applications

Precision Pharmacology in Genetically Validated Epilepsy Models

PF-05020182 is ideally suited for use in rodent maximal electroshock (MES) models of generalized tonic-clonic seizures, where its dose-dependent reduction of convulsions has been established . Researchers investigating the role of Kv7.2/4 channels in seizure susceptibility, epileptogenesis, or as a target for adjunctive therapy should select this compound for its proven in vivo efficacy and CNS penetration.

Neuronal Excitability and Pain Pathways with Reduced Cardiac Risk

Given its balanced activation of Kv7.2/7.3 (EC50 = 334 nM) and Kv7.4 (EC50 = 625 nM), PF-05020182 is a valuable tool for patch-clamp electrophysiology experiments designed to probe the functional properties of heteromeric Kv7 channels in heterologous expression systems or native neuronal preparations . Its high DMSO solubility simplifies the preparation of test solutions.

Benchmark KCNQ Opener for Analytical Method Development

PF-05020182 serves as an essential reference compound in studies comparing the subtype selectivity, potency, and in vivo pharmacokinetics of Kv7 channel openers. The validated LC-MS/MS method for simultaneous quantification of PF-05020182 alongside ICA-27243, ML213, SF-0034, and flupirtine in mouse plasma facilitates robust comparative PK/PD analyses .

CNS Drug Discovery Programs Targeting Neuronal Excitability

The combination of oral activity, BBB penetration, and validated in vivo efficacy makes PF-05020182 a relevant positive control or starting point for medicinal chemistry campaigns aimed at developing next-generation Kv7 activators for epilepsy, pain, or other hyperexcitability disorders .

Application

Selection Property

Validation Focus

Epilepsy model mechanistic studies

Reported potency advantage and Kv7.3/5 selectivity

Confirm subtype-specific effects in genetic epilepsy models

Neuronal excitability & pain pathway dissection

Kv7.5-homomer sparing profile

Verify absence of vascular Kv7.5-mediated off-target effects

Bioanalytical method development (LC-MS/MS)

Established reference standard

LC-MS/MS quantification in plasma

• [1] Davoren JE, et al. Discovery of a novel Kv7 channel opener as a treatment for epilepsy. Bioorg Med Chem Lett. 2015;25(21):4941-4944. View Source
• [2] Todmal U, et al. Validation of an LC–MS/MS method for simultaneous detection of five selective KCNQ channel openers: ICA-27243, ML-213, PF-05020182, SF-0034 and flupirtine in mice plasma and its application to a pharmacokinetic study in mice. Chromatographia. 2018;81(3):457-468. View Source